Spiro[4.5]dec-2-ene-6,10-dione, 8,8-dimethyl-

• CAS No.: 247040-80-8
• Molecular Formula: C12H16O2
• Molecular Weight: 192.25 g/mol
• IUPAC Name: 8,8-dimethylspiro[4.5]dec-2-ene-6,10-dione
• InChI: InChI=1S/C12H16O2/c1-11(2)7-9(13)12(10(14)8-11)5-3-4-6-12/h3-4H,5-8H2,1-2H3
• InChI Key: HMWOWLABXDOENQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=O)C2(CC=CC2)C(=O)C1)C

Description

Spiro[4.5]dec-2-ene-6,10-dione, 8,8-dimethyl- is a unique organic compound characterized by its spirocyclic structure. This compound features a spiro connection between two rings, which imparts distinct chemical and physical properties. The presence of two ketone groups and a double bond within the spirocyclic framework makes it an interesting subject for various chemical reactions and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Spiro[4.5]dec-2-ene-6,10-dione, 8,8-dimethyl- typically involves multiple steps, starting from readily available precursors. One common approach is the cyclization of appropriate diketone precursors under acidic or basic conditions. The reaction conditions often require careful control of temperature and pH to ensure the formation of the desired spirocyclic structure.

Industrial Production Methods

Industrial production of Spiro[4.5]dec-2-ene-6,10-dione, 8,8-dimethyl- may involve optimized synthetic routes that maximize yield and minimize by-products. This can include the use of catalysts to enhance reaction efficiency and the implementation of continuous flow reactors for large-scale production.

Chemical Reactions Analysis

Types of Reactions

Spiro[4.5]dec-2-ene-6,10-dione, 8,8-dimethyl- undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form more complex spirocyclic structures.

Reduction: Reduction reactions can convert the ketone groups to alcohols.

Substitution: The double bond and ketone groups can participate in nucleophilic and electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are frequently used.

Substitution: Conditions for substitution reactions often involve the use of strong acids or bases, depending on the nature of the substituent.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield spirocyclic lactones, while reduction can produce spirocyclic diols.

Scientific Research Applications

Spiro[4.5]dec-2-ene-6,10-dione, 8,8-dimethyl- has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex spirocyclic compounds.

Biology: The compound’s unique structure makes it a valuable probe for studying enzyme mechanisms and protein-ligand interactions.

Industry: Used in the development of advanced materials, such as spirocyclic polymers with unique mechanical and thermal properties.

Mechanism of Action

The mechanism by which Spiro[4.5]dec-2-ene-6,10-dione, 8,8-dimethyl- exerts its effects involves interactions with specific molecular targets. The compound’s spirocyclic structure allows it to fit into unique binding sites on enzymes and receptors, modulating their activity. Pathways involved may include inhibition of enzyme activity or alteration of receptor signaling.

Comparison with Similar Compounds

Similar Compounds

Spiro[4.5]dec-7-ene, 1,8-dimethyl-4-(1-methylethenyl)-: Another spirocyclic compound with a similar core structure but different functional groups.

Spiro[4.5]dec-6-ene: A simpler spirocyclic compound lacking the ketone groups and double bond.

Uniqueness

Spiro[4.5]dec-2-ene-6,10-dione, 8,8-dimethyl- is unique due to the presence of two ketone groups and a double bond within the spirocyclic framework. This combination of functional groups imparts distinct reactivity and potential for diverse applications in various fields.